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Compound of Interest

Compound Name: 1-(2-Nitrophenyl)propan-2-one

CAS No.: 1969-72-8

Cat. No.: B177422

Get Quote

CAS: 21618-12-0 | Formula: C₉H₉NO₃ | Synonyms:o-Nitrophenylacetone[1][2]

Part 1: Executive Safety Directive
As researchers, we often treat organic intermediates as generic "organic waste." However, 1-
(2-Nitrophenyl)propan-2-one requires a distinct disposal strategy due to the synergy between

its ketone functionality and the ortho-nitro group.[1][2] While not a high-explosive like TNT,

nitro-functionalized aromatics possess a high energy of decomposition.[2]

The Core Directive:

NEVER mix this compound with strong oxidizers or reducing agents in the waste stream.

NEVER dispose of via drain or evaporation.

ALWAYS segregate into a dedicated "Nitrated Organics" or "High BTU" waste stream to

prevent uncontrolled exotherms in the consolidation drum.
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Part 2: Technical Hazard Profiling (Know Your
Chemistry)
Effective disposal relies on understanding the "Why" behind the hazards. This compound is an

intermediate, often used in indole synthesis (e.g., reductive cyclization). Its dual nature—

oxidizing potential (nitro group) and reducing potential (organic backbone)—makes it internally

energetic.

Physicochemical Data & Disposal Implications[3][4][5]
[6][7]

Property Value / Characteristic Disposal Implication

Physical State Yellow oil or low-melting solid

Requires leak-proof secondary

containment; treat as liquid

waste for packaging.[1][2]

Flash Point >110°C (Estimated)

Likely classified as

Combustible rather than

Flammable, but often

managed as D001 (Ignitable)

for incineration efficiency.[1][2]

Reactivity o-Nitro functionality

Shock Sensitive Potential:

Low, but increases if

dry/crystallized.[1][2]

Incompatible: Strong bases

(enolization), Oxidizers,

Reducing agents.

Toxicity
Irritant (H315, H319); Harmful

(H302)

Must be incinerated to destroy

biological activity.[1][2]

Regulatory P2P Derivative Structure

While often used for indole

synthesis, the phenylacetone

backbone suggests handling

with Chain of Custody

protocols to prevent diversion

scrutiny.[1][2]
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Part 3: Waste Characterization & Segregation Logic
The most common failure point in laboratory safety is improper waste consolidation. A

researcher might dump a nitrated ketone into a general "Organic Waste" carboy containing

trace peroxides or strong acids, leading to a runaway reaction.

The "Self-Validating" Segregation System
To ensure safety, you must categorize this waste stream correctly before it leaves your hood.

RCRA Waste Codes (US Context):

D001 (Ignitable): If mixed with flammable solvents (Acetone/MeOH).

D003 (Reactive):Only if the specific synthesis generated potentially explosive byproducts

(e.g., polynitrated impurities).

Default: Non-Halogenated Organic Waste (High BTU).

Decision Matrix: Waste Stream Selection
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Start: 1-(2-Nitrophenyl)propan-2-one
(Pure or Reaction Mix)

Is the material pure/isolated?

Is it in a Reaction Mixture?

No

Stream A: Solid Waste
(Pack in wide-mouth jar)

Yes (Solid/Oil)

Are Oxidizers present?
(H2O2, KMnO4, Nitric Acid)

Does solvent contain Halogens?
(DCM, Chloroform?)

Stream B: Halogenated Organic
(Segregated Carboy)

Yes

Stream C: Non-Halogenated Organic
(High BTU Incineration)

No

No
CRITICAL ACTION:

Quench Oxidizers First!

Yes

After Neutralization
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Figure 1: Decision matrix for segregating 1-(2-Nitrophenyl)propan-2-one waste streams to

prevent incompatible mixing.

Part 4: Step-by-Step Disposal Protocol
This protocol assumes you are working in a standard research laboratory equipped with a fume

hood and access to commercial waste disposal services (e.g., Veolia, Clean Harbors,

Triumvirate).

Phase 1: Preparation & Quenching
Context: If the material is part of a reaction mixture (e.g., nitration of phenylacetone), ensure

all reagents are quenched.

Action: If acidic, neutralize to pH 6–8 using Sodium Bicarbonate (NaHCO₃).

Why: Acidic nitrated compounds are less stable. Neutralization prevents degradation during

storage.

Phase 2: Packaging
Select Container: Use a high-density polyethylene (HDPE) or amber glass container. Avoid

metal cans if the mixture is acidic.

Labeling:

Chemical Name: Write fully: "1-(2-Nitrophenyl)propan-2-one" (Do not use abbreviations

like "Nitro-P2P").

Hazards: Check "Toxic" and "Irritant."[3]

Constituents: If in solution, list the solvent % (e.g., "Acetone 90%, 1-(2-
Nitrophenyl)propan-2-one 10%").

Secondary Containment: Place the waste bottle in a secondary tray immediately.

Phase 3: The Hand-Off (Pickup)
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Do not treat this chemical in-house (e.g., via chemical destruction) unless you are a waste

specialist. The safest route is incineration at a permitted facility.

Disposal Workflow Diagram:

Benchtop:
Material Identification

Tagging:
Complete Hazardous Waste Label

(List all constituents)

Immed. upon generation Storage:
Satellite Accumulation Area

(Away from Oxidizers)

Within 24h
EHS/Vendor Pickup

< 90 Days Final Fate:
High Temp Incineration

Click to download full resolution via product page

Figure 2: The "Cradle-to-Grave" lifecycle for laboratory disposal.

Part 5: Emergency Procedures (Spills)
If 1-(2-Nitrophenyl)propan-2-one is spilled outside the fume hood:

Evacuate & Ventilate: The vapor is a respiratory irritant. Clear the immediate area.

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

Absorb: Use an inert absorbent (Vermiculite or clay-based kitty litter). Do not use paper

towels (combustible organic + nitro compound = fire risk).

Clean: Scoop absorbed material into a wide-mouth jar. Wipe surface with a mild detergent

solution.

Dispose: Label the jar as "Hazardous Waste: Debris contaminated with 1-(2-
Nitrophenyl)propan-2-one."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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